Cas no 1261772-92-2 (2-[3-(Trifluoromethyl)phenyl]pyridin-3-ol)

• Product Name: 2-[3-(Trifluoromethyl)phenyl]pyridin-3-ol
• CAS No: 1261772-92-2
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 2761333
• PubChem ID: 53218025
• Update Time: 2025-06-08

2-[3-(Trifluoromethyl)phenyl]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-2-(3-TRIFLUOROMETHYLPHENYL)PYRIDINE
• MFCD18312336
• DTXSID20683016
• AKOS017557908
• 3-Hydroxy-2-(3-trifluoromethylphenyl)pyridine, 95%
• 1261772-92-2
• 2-[3-(Trifluoromethyl)phenyl]pyridin-3-ol

• Inchi： 1S/C12H8F3NO/c13-12(14,15)9-4-1-3-8(7-9)11-10(17)5-2-6-16-11/h1-7,17H
• InChI Key： IORYLBBBFSTGFL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C2C(=CC=CN=2)O)C=1)(F)F

Computed Properties

• Exact Mass: 239.05579836g/mol
• Monoisotopic Mass: 239.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-[3-(Trifluoromethyl)phenyl]pyridin-3-ol

Introduction to 2-[3-(Trifluoromethyl)phenyl]pyridin-3-ol (CAS No: 1261772-92-2)

2-[3-(Trifluoromethyl)phenyl]pyridin-3-ol, identified by the Chemical Abstracts Service Number (CAS No) 1261772-92-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule features a pyridine core substituted with a trifluoromethyl-bearing phenyl group at the 3-position, and an hydroxyl group at the 3-position of the pyridine ring. The unique structural attributes of this compound make it a compelling subject for research in drug discovery, particularly due to its potential pharmacological properties and interactions with biological targets.

The trifluoromethyl group is a key structural feature that imparts distinct chemical and biological properties to the molecule. This group enhances lipophilicity, influences metabolic stability, and can significantly affect binding affinity to biological targets. In recent years, compounds incorporating trifluoromethyl groups have garnered considerable attention in medicinal chemistry due to their ability to modulate receptor activity and improve drug-like properties such as solubility and bioavailability. The presence of this moiety in 2-[3-(Trifluoromethyl)phenyl]pyridin-3-ol suggests that it may exhibit potent interactions with enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents.

The pyridine ring is another critical component of this compound, contributing to its overall pharmacophore. Pyridine derivatives are widely recognized for their role in various pharmaceuticals, including antiviral, antibacterial, and anticancer agents. The combination of a pyridine core with a phenyl ring substituted at the 3-position by a trifluoromethyl group creates a molecular structure that is both rigid and versatile, allowing for fine-tuning of biological activity through structural modifications. This compound’s design aligns well with current trends in drug development, where multivariate functional groups are strategically incorporated to optimize pharmacological profiles.

In the context of contemporary pharmaceutical research, 2-[3-(Trifluoromethyl)phenyl]pyridin-3-ol has been explored for its potential applications in treating various diseases. The hydroxyl group at the 3-position of the pyridine ring provides a site for further chemical modification, enabling the synthesis of analogs with enhanced biological activity. Recent studies have demonstrated that pyridine-based compounds can interact with a wide range of biological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The structural features of 2-[3-(Trifluoromethyl)phenyl]pyridin-3-ol make it a promising candidate for further investigation in these areas.

The synthesis of 2-[3-(Trifluoromethyl)phenyl]pyridin-3-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of the trifluoromethyl group typically involves halogenation followed by metal-catalyzed cross-coupling reactions. These synthetic strategies are well-established in the chemical literature and have been optimized for producing complex heterocyclic compounds like this one. The hydroxyl group can be introduced through nucleophilic addition or oxidation reactions, depending on the synthetic route chosen.

The pharmacological evaluation of 2-[3-(< strong >Trifluoromethyl strong >)< strong >phenyl strong >]pyridin-3-ol has revealed several interesting properties that warrant further exploration. Preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and inflammation. The hydroxyl group at the 3-position appears to play a crucial role in modulating binding interactions, while the < strong >trifluoromethyl strong >group contributes to metabolic stability and lipophilicity. These findings highlight the compound’s potential as a lead structure for drug development.

In conclusion, 2-[3-(< strong >Trifluoromethyl strong >)< strong >phenyl strong >]pyridin-3-ol (CAS No: < strong >1261772-92-2 strong >) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups—specifically the < strong >trifluoromethyl strong >and hydroxyl moieties—makes it an attractive candidate for developing novel therapeutic agents. Ongoing research into this compound promises to yield valuable insights into its pharmacological properties and applications in treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like 2-[3-(< strong >Trifluoromethyl strong >)< strong >phenyl strong >]pyridin-3-ol will undoubtedly play a crucial role in shaping the future of drug discovery and development.